2-[4-(Ethoxycarbonyl)piperazin-1-yl]propanoic acid

• IUPAC Name: 2-(4-ethoxycarbonylpiperazin-1-yl)propanoic acid
• InChI: InChI=1S/C10H18N2O4/c1-3-16-10(15)12-6-4-11(5-7-12)8(2)9(13)14/h8H,3-7H2,1-2H3,(H,13,14)
• InChI Key: UHASFCKGQIETJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C)C(=O)O
• Molecular Formula: C10H18N2O4
• Molecular Weight: 230.26 g/mol

Description

“2-[4-(Ethoxycarbonyl)piperazin-1-yl]propanoic acid” is a chemical compound with the molecular formula C10H18N2O4 and a molecular weight of 230.26. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string CCOC(=O)N1CCN(CC1)C(C)C(=O)O. This indicates that the compound contains a piperazine ring, an ethoxy carbonyl group, and a propanoic acid group.

Scientific Research Applications

Crystallographic Studies

The crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, a derivative of the compound , has been extensively studied. This research revealed the conformation of the molecules within the crystal, providing insights into molecular interactions and conformational stability. The piperazine ring, part of the compound's structure, was observed to adopt a chair conformation, which is crucial for understanding molecular geometry and potential chemical reactivity (Faizi et al., 2016).

Chemical Synthesis and Structure Identification

The compound has been synthesized as part of a study aimed at producing an active metabolite of piperaquine, an anti-malarial agent. The synthesis involved several steps, including protection, reaction with ethyl 3-bromopropanoiate, deprotection, and hydrolysis. The structure of the synthesized compound was confirmed using various spectroscopic techniques, indicating its potential for further development in the synthesis of derivatives (Sui-qing, 2010).

Material Science and Separation Techniques

Research has also explored the use of piperazine-containing compounds, similar to the one , as mass-separating agents. These agents are employed in the separation of propanol from water, demonstrating the compound's potential application in industrial processes and material science. The study specifically assessed the effect of piperazine-based Good’s buffers on the separation process, providing valuable insights into the practical application of such compounds (Taha, 2016).